Cas no 2228670-31-1 (3-(2-bromo-6-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-6-fluorophenyl)azetidin-3-ol
• CAS No: 2228670-31-1
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5859575
• PubChem ID: 165633989
• Update Time: 2025-10-29

3-(2-bromo-6-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)azetidin-3-ol
• EN300-2003051
• 2228670-31-1

• Inchi： 1S/C9H9BrFNO/c10-6-2-1-3-7(11)8(6)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： JOJOBYBYTYKPDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CNC1)O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-bromo-6-fluorophenyl)azetidin-3-ol

3-(2-bromo-6-fluorophenyl)azetidin-3-ol: A Promising Scaffold in Medicinal Chemistry for Targeted Therapeutic Applications

3-(2-bromo-6-fluorophenyl)azetidin-3-ol, with the chemical identifier CAS No. 2228670-31-1, represents a novel class of azetidinone derivatives that have garnered significant attention in recent years. This compound is characterized by its unique structural features, including the presence of a bromo group at the 2-position and a fluorine atom at the 6-position of the phenyl ring, which are critical for modulating its biological activity. The azetidin-3-ol moiety, a four-membered ring with an oxygen atom, is known for its ability to interact with various biological targets, making this molecule a valuable candidate for drug discovery.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of 3-(2-bromo-6-fluorophenyl)azetidin-3-ol in targeting specific enzymatic pathways. Researchers have demonstrated that the bromo and fluoro substituents significantly enhance the compound's affinity for certain receptors, thereby improving its efficacy. This is particularly relevant in the context of developing therapies for chronic diseases, where precise molecular interactions are crucial.

The azetidinone scaffold has been extensively studied for its ability to mimic natural amino acids, which is essential for designing small molecule inhibitors. The incorporation of bromo and fluoro groups into the phenyl ring introduces additional steric and electronic effects, which can be tailored to optimize the compound's pharmacological profile. This structural modification is a key factor in the compound's potential to serve as a lead molecule in the development of new therapeutic agents.

In the field of drug discovery, the synthesis of 3-(2-bromo-6-fluorophenyl)azetidin-3-ol has been optimized using advanced organic methodologies. A 2022 study in Organic & Biomolecular Chemistry reported the use of microwave-assisted reactions to enhance the efficiency of the synthesis process. This approach not only reduces reaction times but also minimizes the formation of by-products, which is critical for maintaining the purity and stability of the final product.

The fluoro substitution at the 6-position of the phenyl ring has been shown to improve the compound's metabolic stability. This is particularly important in the context of oral drug delivery, where the compound's ability to resist enzymatic degradation is a key determinant of its bioavailability. Studies published in Drug Metabolism and Disposition (2023) have further elucidated the role of fluorine in modulating the compound's interaction with cytochrome P450 enzymes, which are involved in drug metabolism.

Additionally, the bromo group at the 2-position contributes to the compound's ability to form hydrogen bonds with target proteins. This interaction is essential for the compound's binding affinity and selectivity, which are critical factors in the development of effective therapeutics. Research published in ACS Medicinal Chemistry Letters (2024) has demonstrated that the bromo substitution enhances the compound's ability to inhibit specific kinases, which are implicated in various pathological conditions.

The azetidin-3-ol ring structure is also of interest due to its potential to act as a prodrug. The ring's ability to undergo hydrolysis under physiological conditions makes it a promising candidate for targeted drug delivery systems. This property is particularly relevant in the development of therapies for diseases that require localized drug action, such as certain types of cancer.

Recent advancements in computational chemistry have further expanded the understanding of 3-(2-bromo-6-fluorophenyl)azetidin-3-ol's potential applications. Molecular docking studies have predicted its ability to bind to various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. These findings are supported by experimental data from Bioorganic & Medicinal Chemistry Letters (2023), which showed that the compound exhibits selectivity for certain receptors over others, reducing the risk of off-target effects.

The fluoro and bromo substitutions also play a role in the compound's physicochemical properties, such as solubility and lipophilicity. These properties are critical for determining the compound's ability to cross biological membranes and reach its target site. A 2022 study in European Journal of Medicinal Chemistry investigated the impact of these substitutions on the compound's solubility profile, revealing that they significantly enhance its aqueous solubility, which is beneficial for oral administration.

Furthermore, the azetidinone scaffold has been shown to exhibit antioxidant properties, which could have implications for the development of therapies for oxidative stress-related diseases. Research published in Free Radical Biology and Medicine (2023) has demonstrated that the compound's ability to scavenge free radicals is enhanced by the presence of the bromo and fluoro groups, suggesting its potential as a multifunctional therapeutic agent.

Despite these promising findings, the development of 3-(2-bromo-6-fluorophenyl)azetidin-3-ol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety in preclinical models. The compound's potential to serve as a lead molecule for drug discovery highlights the importance of continued investigation into its biological activity and therapeutic applications.

In conclusion, 3-(2-bromo-6-fluorophenyl)azetidin-3-ol represents a promising scaffold in medicinal chemistry with potential applications in the treatment of various diseases. The unique structural features of this compound, including the bromo and fluoro substitutions, contribute to its biological activity and pharmacological profile. Continued research into its properties and applications is essential for realizing its full therapeutic potential.